Cas no 504404-35-7 (3,4,5-trifluorobenzene-1-carboximidamide)

3,4,5-trifluorobenzene-1-carboximidamide structure

504404-35-7 structure

Product Name:3,4,5-trifluorobenzene-1-carboximidamide

CAS No:504404-35-7

Molecular Formula:C₇H₅N₂F₃

Molecular Weight:174.1232

MDL:MFCD05663401

CID:892007

PubChem ID:4461119

3,4,5-trifluorobenzene-1-carboximidamide Properties

Names and Identifiers

- 3,4,5-TRIFLUORO-BENZAMIDINE
- 3,4,5‐TRIFLUORO‐BENZAMIDINE
- 3,4,5-trifluorobenzenecarboximidamide
- 3,4,5-Trifluorobenzimidamide
- 3,4,5-trifluorobenzene-1-carboximidamide
- DTXSID30403525
- 504404-35-7
- DB-261898
- 3,4,5-Trifluoro-benzamidine
- SB37396
- CS-0453138
- SCHEMBL12634680
- STL244991
- MFCD05663401
- AKOS010915823
- BBL030365
- EN300-1868132
- +Expand
- MDL： MFCD05663401
- InChIKey： RNEUKMKQVDEIAF-UHFFFAOYSA-N
- Inchi： InChI=1S/C7H5F3N2/c8-4-1-3(7(11)12)2-5(9)6(4)10/h1-2H,(H3,11,12)
- SMILES： N=C(N)C1=CC(F)=C(F)C(F)=C1

Computed Properties

Exact Mass: 174.04000
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 2
Rotatable Bond Count: 1
Monoisotopic Mass: 174.04048265g/mol
Heavy Atom Count: 12
Complexity: 174
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 1.2
Topological Polar Surface Area: 49.9Å²

Experimental Properties

LogP: 2.18800
PSA: 49.87000

3,4,5-trifluorobenzene-1-carboximidamide Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
Alichem	A019143169-1g	3,4,5-Trifluorobenzimidamide	504404-35-7	95%	1g	$426.22	2023-09-01
Ambeed	A682012-1g	3,4,5-Trifluorobenzimidamide	504404-35-7	95+%	1g	$430.0	2024-07-18
Crysdot LLC	CD12067351-1g	3,4,5-Trifluorobenzimidamide	504404-35-7	95+%	1g	$518
Enamine	EN300-1868132-0.05g	3,4,5-trifluorobenzene-1-carboximidamide	504404-35-7		0.05g	$348.0	2023-09-18
eNovation Chemicals LLC	Y1128859-500mg	3,4,5-Trifluoro-benzamidine	504404-35-7	98%	500mg	$660	2022-09-08
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	12R0070-1g	3,4,5-Trifluoro-benzamidine	504404-35-7	98%	1g	8463.46CNY
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1523805-500mg	3,4,5-Trifluorobenzimidamide	504404-35-7	98%	500mg	￥5586.00	2024-05-11

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504404-35-7 (3,4,5-trifluorobenzene-1-carboximidamide) Related Products

Recommended suppliers

Amadis Chemical Company Limited

(CAS:504404-35-7)3,4,5-trifluorobenzene-1-carboximidamide

Purity:99%

Quantity:1g

Price($):387.0